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Compound of Interest

Compound Name: GW542573X

Cat. No.: B1672468 Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of GW542573X, a selective KCa2.1 (SK) channel activator. The following procedures

are designed to ensure the safety of laboratory personnel and compliance with environmental

regulations. Researchers, scientists, and drug development professionals should adhere to

these guidelines to minimize risks associated with this compound.

Chemical and Physical Properties
A summary of the key quantitative data for GW542573X is presented below. This information is

crucial for the safe handling and storage of the compound.

Property Value

Molecular Formula C₁₉H₂₈N₂O₅

Molecular Weight 364.4 g/mol [1]

Purity ≥99% (HPLC)[2]

Form Solid[1]

Solubility
Soluble in Ethanol to 100 mM, Soluble in DMSO

to 100 mM[1]

Storage Temperature +4°C[1]

CAS Number 660846-41-3[1]
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Detailed Disposal Protocol for GW542573X
The disposal of GW542573X must be conducted in a manner that ensures safety and

environmental protection. While this compound is not explicitly classified as hazardous in the

provided information, it is prudent to handle it as a chemical waste with unknown toxicity. The

following step-by-step protocol is based on general best practices for laboratory chemical

waste disposal. Always consult the official Safety Data Sheet (SDS) for GW542573X and local

environmental regulations for specific disposal requirements.

Step 1: Personal Protective Equipment (PPE)
Before handling GW542573X for disposal, ensure you are wearing the appropriate PPE:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Identification and Segregation
Hazard Assessment: Although not specified as hazardous, treat GW542573X as a potentially

hazardous chemical. Do not dispose of it down the drain or in regular trash.

Segregation: Keep GW542573X waste separate from other chemical waste streams to avoid

unintended reactions. It should be segregated as a non-halogenated organic waste.

Step 3: Preparing the Waste Container
Container Selection: Use a clearly labeled, leak-proof, and chemically compatible container.

A high-density polyethylene (HDPE) or glass container with a secure screw cap is

recommended.

Labeling: The container must be clearly labeled as "Hazardous Waste" or "Chemical Waste."

The label should include:

The full chemical name: "GW542573X"
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The concentration and quantity of the waste.

The date when the first waste was added to the container.

The name of the principal investigator and the laboratory location.

Appropriate hazard pictograms if identified in the SDS.

Step 4: Waste Collection
Solid Waste: Collect any solid GW542573X, contaminated labware (e.g., weighing boats,

pipette tips), and contaminated PPE in the designated solid chemical waste container.

Liquid Waste: If GW542573X is in a solvent (e.g., ethanol or DMSO), collect it in a

designated liquid chemical waste container. Ensure the solvent is compatible with the

container material. Do not overfill the container; leave at least 10% headspace to allow for

expansion.

Step 5: Storage of Chemical Waste
Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

The storage area should be away from general lab traffic and have secondary containment

to capture any potential leaks.

Step 6: Final Disposal
Contact Environmental Health and Safety (EHS): Once the waste container is full or has

been in storage for the maximum allowed time (as per your institution's policy), contact your

institution's Environmental Health and Safety (EHS) department to arrange for pickup and

disposal.

Documentation: Complete any required waste disposal forms provided by your EHS

department.

GW542573X Disposal Workflow
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The following diagram illustrates the step-by-step process for the proper disposal of

GW542573X.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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